Cas no 888472-42-2 (Benzene, 1-(ethylthio)-4-(1-methylethyl)-)

• Product Name: Benzene, 1-(ethylthio)-4-(1-methylethyl)-
• CAS No: 888472-42-2
• MF: C₁₁H₁₆S
• MW: 180.309741973877
• MDL: MFCD11617714
• CID: 1932587
• PubChem ID: 55212090
• Update Time: 2025-04-21

Benzene, 1-(ethylthio)-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(ethylthio)-4-(1-methylethyl)-
• 888472-42-2
• starbld0034395
• Ethyl 4-iso-propylphenyl sulfide
• ethyl(4-isopropylphenyl)sulfane
• 1-ethylsulfanyl-4-propan-2-ylbenzene
• SCHEMBL13175896
• AKOS006230655

• MDL： MFCD11617714
• Inchi： 1S/C11H16S/c1-4-12-11-7-5-10(6-8-11)9(2)3/h5-9H,4H2,1-3H3
• InChI Key： KCZBTJDZIBIGLT-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 180.09727168g/mol
• Monoisotopic Mass: 180.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 251.2±19.0 °C at 760 mmHg
• Flash Point: 175.0±27.9 °C

Benzene, 1-(ethylthio)-4-(1-methylethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes